Unii-CJ99AS37NC

• IUPAC Name: (5R,7S,8R,9S,11S,13E,15R,18S,19R,20S,23S)-8,18-dihydroxy-20-[(E)-1-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]prop-1-en-2-yl]-7,9-dimethoxy-5,11,13,19-tetramethyl-15-prop-2-enyl-21-oxa-1-azabicyclo[21.4.0]heptacos-13-ene-2,3,4,16,22-pentone
• InChI: InChI=1S/C44H69NO12/c1-10-13-31-19-25(2)18-26(3)20-37(55-8)40(50)38(56-9)22-27(4)39(49)41(51)43(52)45-17-12-11-14-32(45)44(53)57-42(29(6)34(47)24-35(31)48)28(5)21-30-15-16-33(46)36(23-30)54-7/h10,19,21,26-27,29-34,36-38,40,42,46-47,50H,1,11-18,20,22-24H2,2-9H3/b25-19+,28-21+/t26-,27+,29+,30-,31+,32-,33+,34-,36+,37-,38-,40+,42+/m0/s1
• InChI Key: ZPKGWFOANXPORW-RCRFZRKUSA-N
• Canonical SMILES: CC1CC(C(C(CC(C(=O)C(=O)C(=O)N2CCCCC2C(=O)OC(C(C(CC(=O)C(C=C(C1)C)CC=C)O)C)C(=CC3CCC(C(C3)OC)O)C)C)OC)O)OC
• Isomeric SMILES: C[C@@H]1C[C@@H]([C@H]([C@H](C[C@H](C(=O)C(=O)C(=O)N2CCCC[C@H]2C(=O)O[C@@H]([C@@H]([C@H](CC(=O)[C@@H](/C=C(/C1)\C)CC=C)O)C)/C(=C/[C@@H]3CC[C@H]([C@@H](C3)OC)O)/C)C)OC)O)OC
• Molecular Formula: C44H69NO12
• Molecular Weight: 804.0 g/mol
• CAS RN: 1393890-33-9

Description

The substance identified by UNII “CJ99AS37NC” is known as Tacrolimus Impurity F. It has a molecular formula of C44H69NO12 and a molecular weight of 804.0182. It is also known by other names such as Tacrolimus Monohydrate Impurity F and Tacrolimus Compound I.

Molecular Structure Analysis

The molecular structure of a substance is primarily defined by its two-dimensional representation. For Tacrolimus Impurity F, the stereochemistry is absolute with 13 defined stereocenters and 1 E/Z center.

Chemical Reactions Analysis

As of my knowledge cutoff in 2021, I don’t have specific information on the chemical reactions involving Tacrolimus Impurity F. Chemical reactions analysis typically involves the use of techniques such as titration analysis.

Physical And Chemical Properties Analysis

Physical and chemical properties of a substance are important for understanding its function. These properties include hardness, topography, hydrophilicity, and others, and they are primarily related to the variable properties on the chemical level (molecular structure, functional groups, and degradation).

Scientific Research Applications

Computational Fluid Dynamics (CFD) in Ventilation Research

CFD has experienced rapid growth as a tool in the research of ventilation and indoor air science. With the significant increase in computer hardware capability over the past two decades, CFD has become a crucial part of scientific research and engineering development for complex air distribution and ventilation systems in buildings. The review highlights the challenges of CFD in turbulence modelling, numerical approximation, and boundary conditions relevant to building ventilation. It emphasizes the need for CFD verification and validation and suggests that CFD serves as a partner rather than a replacement for experimental and theoretical analysis in ventilation research (Li & Nielsen, 2011).

Ethical and Social Questions in Emerging Technologies

The use of precise gene editing tools, such as CRISPR-Cas9, on human embryos represents an area of controversy and substantive disagreement regarding research pathways and clinical applications. The review discusses the importance of public and stakeholder engagement in developing guidelines and policies governing scientific practice, particularly in the context of heritable human genome editing. It identifies and describes five ideals for engagement efforts to guide entities in developing recommendations or guidelines on policy for emerging technologies (Iltis, Hoover, & Matthews, 2021).

Genomic Biodiversity in Angiosperm Families

This research reports first DNA C-values for 25 angiosperm families, increasing familial coverage in angiosperms to approximately 45%. It highlights the essential targeting of genomic research to achieve complete familial representation, contributing to our understanding of plant DNA C-values and supporting the view that ancestral angiosperms likely had small genomes. This targeting is crucial for approaching the goal set by a workshop in 1997 for familial coverage within angiosperms (Hanson, McMahon, Johnson, & Bennett, 2001).

Kidney Research National Dialogue

The Kidney Research National Dialogue underscores the need for increased training, novel technologies for assessing kidney function, and the promotion of human discovery research to better understand kidney function and disease. It identifies six cross-cutting themes for a research plan aimed at improving the prevention, diagnosis, and treatment of kidney disease, highlighting the role of the National Institute of Diabetes and Digestive and Kidney Diseases in supporting future research efforts through workshops and initiatives (Bonventre et al., 2014).

Safety and Hazards

As of my knowledge cutoff in 2021, I don’t have specific safety and hazard information for Tacrolimus Impurity F. Safety Data Sheets (SDS) are typically used to communicate information about the hazards of a chemical, and how to use the chemical safely.